4-methoxy PV9 (hydrochloride)
Overview
Description
PV9 is an analog of α-pyrrolidinopentiophenone in which the pentyl chain is elongated by three carbons. 4-methoxy PV9 differs from PV9 by having a methoxy group at the four, or para, position of the phenyl group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Toxicological Analysis
4-Methoxy PV9 has been identified in several toxicology studies. In one case, it was detected alongside other cathinone designer drugs in a fatal poisoning case. Toxicological analysis using GC-MS and LC-MS showed the presence of 4-Methoxy PV9 in various biological samples. This highlights its relevance in forensic toxicology and the importance of analytical methods for detecting such substances in legal investigations (Kudo et al., 2015).
Metabolic Study
Research focusing on the metabolism of 4-Methoxy PV9 has been conducted to understand its metabolic pathways. A study used human liver microsomes and hepatocyte incubations followed by high-resolution mass spectrometry to identify the metabolites of 4-Methoxy PV9. This information is crucial for drug testing and understanding the drug's behavior in the human body (Ellefsen et al., 2015).
Forensic Science
4-Methoxy PV9 has been identified in various forensic cases, emphasizing its importance in the field of forensic science. For instance, a fatal poisoning case involving intravenous injection of "bath salts" containing acetyl fentanyl and 4-Methoxy PV8 highlighted the role of these substances in forensic investigations and the need for accurate detection and analysis methods (Yonemitsu et al., 2016).
Material Science Applications
While not directly related to 4-Methoxy PV9, studies involving polyvinyl compounds, such as the use of polyvinyl chloride (PVC) in various applications, can provide insights into potential material science applications of related compounds. These studies explore the use of PVC and similar materials in various fields, ranging from medical applications to environmental science. For example, PVC-based membranes have been used for potentiometric sensors, and polyvinyl alcohol has been explored for its hydrophilicity and protein resistance, indicating a wide range of potential applications for polyvinyl-based compounds in material science (Gupta & Agarwal, 2005).
properties
Product Name |
4-methoxy PV9 (hydrochloride) |
|---|---|
Molecular Formula |
C19H29NO2 · HCl |
Molecular Weight |
339.9 |
InChI |
InChI=1S/C19H29NO2.ClH/c1-3-4-5-6-9-18(20-14-7-8-15-20)19(21)16-10-12-17(22-2)13-11-16;/h10-13,18H,3-9,14-15H2,1-2H3;1H |
InChI Key |
LHGNVPFXXXBQBG-UHFFFAOYSA-N |
SMILES |
O=C(C(N1CCCC1)CCCCCC)C2=CC=C(OC)C=C2.Cl |
synonyms |
4-MeO PV9; 4-methoxy α-POP; para-methoxy PV9 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
